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Compound of Interest

Compound Name: 1-Boc-4-methylpiperazine

Cat. No.: B023269

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 1-
Boc-4-methylpiperazine (tert-butyl 4-methylpiperazine-1-carboxylate). The information
presented herein is intended to support research and development activities by providing
essential data on the compound's characteristics, synthesis, and handling.

Core Physicochemical Properties

1-Boc-4-methylpiperazine is a derivative of piperazine and serves as a crucial intermediate in
organic synthesis, particularly in the development of pharmaceutical compounds.[1] Its Boc
(tert-butoxycarbonyl) protecting group makes it a versatile building block in medicinal chemistry.
[1] The compound typically appears as a colorless oil.[2][3][4]

A summary of its key physicochemical properties is presented in the table below for easy

reference and comparison.
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Property

Value

Molecular Formula

C10H20N202[2][3]

Molar Mass 200.28 g/mol [2][3]

Appearance Colorless Oil[2][3][4]

Boiling Point 254.8 + 33.0 °C (Predicted)[2][3][4]
Density 1.023 + 0.06 g/cm3 (Predicted)[2][3][4]
pKa 6.90 + 0.10 (Predicted)[2][3]

Flash Point 107.9 °C[3]

Refractive Index 1.474[3][4]

Solubility

Soluble in Chloroform, Dichloromethane, Ethyl
Acetate, Methanol[2][5][6]

Storage Temperature

2-8°C[2][5][6]

Experimental Protocols

Synthesis of 1-Boc-4-methylpiperazine

The following protocol describes a common method for the synthesis of 1-Boc-4-

methylpiperazine via the N-Boc protection of 1-methylpiperazine.

Materials:

1-methylpiperazine

Di-tert-butyl dicarbonate (Boc anhydride)

Tetrahydrofuran (THF)

Ethyl acetate

Brine solution
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 Silica gel
o Water
Procedure:

o Under ice-cooling, add di-tert-butyl dicarbonate (1.5 equivalents) to a solution of 1-
methylpiperazine (1.0 equivalent) in tetrahydrofuran (THF).[3][4]

 Stir the reaction mixture at room temperature for 2 hours.[3][4]

e Monitor the completion of the reaction using Thin Layer Chromatography (TLC).[3][4]

¢ Once the reaction is complete, concentrate the solution under reduced pressure.[3][4]

» Add water to the reaction mixture and extract the product with ethyl acetate (3 x 20 mL).[3][4]
e Wash the combined organic layers with a brine solution.[3][4]

o Concentrate the organic layer under reduced pressure to obtain the crude product.[3][4]

o Purify the crude product using silica gel column chromatography to yield 1-Boc-4-
methylpiperazine.[3][4]

Visualizations

The following diagrams illustrate the synthesis workflow and the chemical relationship of 1-
Boc-4-methylpiperazine.
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Synthesis and Purification Workflow of 1-Boc-4-methylpiperazine.
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Logical Relationship of Boc Protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b023269#1-boc-4-
methylpiperazine-physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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